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Compound of Interest

3-(azetidin-3-yloxy)-N,N-
Compound Name:
diethylaniline

Cat. No.: B1394667

Essential Safety and Handling Guide: 3-
(azetidin-3-yloxy)-N,N-diethylaniline

Disclaimer: No specific safety data sheet (SDS) is currently available for 3-(azetidin-3-yloxy)-
N,N-diethylaniline. The following guidance is based on the known hazards of structurally
similar compounds, namely aniline and N,N-diethylaniline, and is intended to provide essential
safety and logistical information for laboratory professionals. It is crucial to handle this
compound with extreme caution and to perform a thorough risk assessment before
commencing any work.

Hazard Identification and Classification

Based on analogous compounds, 3-(azetidin-3-yloxy)-N,N-diethylaniline is anticipated to be
toxic if swallowed, in contact with skin, or if inhaled.[1][2][3] It may cause damage to organs
through prolonged or repeated exposure.[1][3] Aniline, a related compound, is classified as a
suspected human carcinogen and mutagen.[4]

GHS Hazard Classification (Anticipated):
o Acute Toxicity, Oral (Category 3)

o Acute Toxicity, Dermal (Category 3)
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o Acute Toxicity, Inhalation (Category 3)

o Specific Target Organ Toxicity — Repeated Exposure (Category 2)

e Skin Irritation (Category 2)

o Eye Irritation (Category 2A)

e Suspected of causing genetic defects

e Suspected of causing cancer

Toxic to aquatic life with long-lasting effects[1][2][3]

Exposure Limits for Structurally Similar Compounds

The following table summarizes occupational exposure limits for aniline. These should be used
as a conservative reference for handling 3-(azetidin-3-yloxy)-N,N-diethylaniline.

Parameter Value Organization

Permissible Exposure Limit

(PEL) - TWA 5 ppm (19 mg/m3) OSHA[4]

Threshold Limit Value (TLV) -

2 ppm (7.6 mg/ms3 ACGIH[4
TWA ppm ( g/md) [4]

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to prevent exposure.
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Protection Type Recommended Equipment

Eye and Face Protection Chemical safety goggles and a face shield.[4]

Chemical-resistant gloves (Nitrile gloves may be
suitable for short-term use, but always check

Skin Protection manufacturer compatibility).[4] A full-length lab
coat, long pants, and closed-toe shoes are

required.[4]

All work must be conducted in a certified

chemical fume hood or a glove box.[4][5] If there
Respiratory Protection is a risk of exceeding exposure limits, a NIOSH-

approved respirator with an organic vapor

cartridge is necessary.[6][7]

Safe Handling and Storage

Operational Plan:

» Training: All personnel must be trained on the potential hazards and safe handling
procedures before working with this compound.[4]

» Location: All handling of 3-(azetidin-3-yloxy)-N,N-diethylaniline must occur in a designated
area within a certified chemical fume hood or glove box.[4][5]

e Ventilation: Ensure adequate ventilation to minimize vapor concentrations.[8]

« Ignition Sources: Keep away from heat, sparks, and open flames as related compounds are
combustible.[9][10]

e Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after
handling.[1][6]

Storage Plan:

o Container: Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated
area.[4][11]
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o Compatibility: Store away from strong oxidizing agents, acids, and sources of ignition.[4][11]
e Security: Store in a locked cabinet or a restricted-access area.[1][11]

Spill and Emergency Procedures

Spill Response:

e Evacuate: Immediately evacuate the area in case of a significant spill.

e Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the material with an inert, non-combustible absorbent
such as sand or vermiculite.[4] Do not use combustible materials like paper towels.

o Collection: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

o Large Spills: For large spills, evacuate the area and contact the institution's environmental
health and safety (EHS) department immediately.[4]

First Aid Measures:
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Exposure Route First Aid Protocol

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.[2][4]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[2][4]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids
Eye Contact open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[2]14]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ) ) ] )
water. Seek immediate medical attention.[2][9]

Disposal Plan

All waste containing 3-(azetidin-3-yloxy)-N,N-diethylaniline must be treated as hazardous
waste.

» Waste Collection: Collect all waste, including contaminated PPE and spill cleanup materials,
in a designated, sealed, and clearly labeled hazardous waste container.

» Labeling: The waste container must be labeled with the full chemical name and a description
of the waste.

o Disposal: Dispose of the hazardous waste through your institution's EHS department in
accordance with all local, state, and federal regulations. Do not dispose of this chemical
down the drain or in the regular trash.[1][11]

Experimental Workflow

The following diagram outlines the standard operating procedure for handling 3-(azetidin-3-
yloxy)-N,N-diethylaniline.
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Preparation
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Decontaminate Glassware and Surfaces

'

Collect Liquid Waste in Labeled Container Collect Solid Waste and Contaminated PPE

' '

Store Waste for EHS Pickup
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Caption: Workflow for Safe Handling of 3-(azetidin-3-yloxy)-N,N-diethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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